Cas no 1597941-54-2 (6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid
• CAS No: 1597941-54-2
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 6294126
• PubChem ID: 116644307
• Update Time: 2025-05-20

6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid
• EN300-1449929
• 6-chloro-2-[(pent-3-yn-1-yl)amino]pyridine-3-carboxylic acid
• 1597941-54-2

• Inchi： 1S/C11H11ClN2O2/c1-2-3-4-7-13-10-8(11(15)16)5-6-9(12)14-10/h5-6H,4,7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： FMNCNWHTWOZLKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)NCCC#CC

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid

Comprehensive Guide to 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1597941-54-2): Properties, Applications, and Market Insights

6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid (CAS 1597941-54-2) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a chlorinated pyridine core with an alkynyl amino side chain, making it valuable for drug discovery and crop protection applications.

The molecular structure of 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid features three key functional groups: a carboxylic acid at position 3, a chlorine substituent at position 6, and an alkynyl amino group at position 2. This combination creates opportunities for diverse chemical modifications, particularly in developing small molecule inhibitors and biologically active compounds.

Recent studies highlight the potential of pyridine-3-carboxylic acid derivatives in addressing current challenges in medicinal chemistry. Researchers are particularly interested in how the alkynyl amino moiety of 1597941-54-2 can participate in click chemistry reactions, enabling efficient synthesis of compound libraries for high-throughput screening.

In pharmaceutical applications, 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid serves as a versatile building block for developing kinase inhibitors and enzyme modulators. The compound's hydrogen bonding capacity through its carboxylic acid group, combined with the hydrophobic character of its alkynyl chain, makes it particularly valuable for designing targeted therapies.

The agrochemical industry has shown growing interest in chlorinated pyridine derivatives like 1597941-54-2 for developing novel plant growth regulators and pest control agents. The compound's structural features may contribute to improved systemic activity in plants while maintaining favorable environmental profiles.

From a synthetic chemistry perspective, 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid offers multiple sites for selective functionalization. The pent-3-yn-1-yl amino group allows for various coupling reactions, while the carboxylic acid can be readily converted to esters, amides, or other derivatives. This flexibility makes it valuable for structure-activity relationship studies.

Market analysis indicates increasing demand for specialty pyridine compounds, with 1597941-54-2 being particularly sought after by contract research organizations and pharmaceutical developers. The compound's patent landscape shows growing activity, suggesting its potential in emerging therapeutic areas.

Storage and handling of 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid require standard precautions for organic compounds. The material should be kept in airtight containers under dry conditions, protected from light and moisture to maintain stability. Proper personal protective equipment should be used when handling the compound in laboratory settings.

Analytical characterization of CAS 1597941-54-2 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for research applications, with most suppliers offering material at >95% purity for laboratory use.

Current research trends involving 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid focus on its potential in cancer therapeutics and neurodegenerative disease research. The compound's ability to serve as a molecular scaffold for protein-protein interaction inhibitors is particularly promising in these fields.

For researchers considering 1597941-54-2 for their projects, several key questions frequently arise: What are the optimal solvent systems for this compound? How does the alkynyl group influence biological activity? What are the most effective purification methods? These considerations are crucial for successful application of this versatile intermediate.

The future outlook for 6-chloro-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid appears promising, with potential expansions into material science applications and catalysis research. As synthetic methodologies advance, we anticipate broader utilization of this multifunctional pyridine derivative across scientific disciplines.